Cas no 1123-09-7 (3,5-Dimethyl-2-cyclohexen-1-one)
3,5-Dimethyl-2-cyclohexen-1-one is a cyclic α,β-unsaturated ketone with the molecular formula C8H12O. This compound is characterized by its conjugated double bond and carbonyl functionality, making it a versatile intermediate in organic synthesis. Its structural features enable participation in Michael additions, Diels-Alder reactions, and other transformations relevant to pharmaceuticals, fragrances, and fine chemicals. The methyl substituents at the 3- and 5-positions enhance steric stability while influencing reactivity patterns. The compound is typically a colorless to pale yellow liquid with a distinct odor, soluble in common organic solvents. Its consistent purity and well-defined reactivity profile make it a reliable choice for research and industrial applications requiring precise cyclohexenone derivatives.

1123-09-7 structure
Product name:3,5-Dimethyl-2-cyclohexen-1-one
3,5-Dimethyl-2-cyclohexen-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-2-cyclohexen-1-one
- 3,5-dimethylcyclohex-2-en-1-one
- NSC 10113
- NSC 845
- BAA12309
- NSC-845
- EN300-98240
- 1123-09-7
- 3,5-Dimethyl-2-cyclohexen-1-one, 98%
- A802550
- BS-52097
- 3,5-Dimethyl-2-cyclohexene-1-one
- NS00045280
- SCHEMBL1042381
- NSC-10113
- 2-Cyclohexen-1-one,5-dimethyl-
- E78362
- EINECS 214-369-2
- 3,5-dimethyl-cyclohex-2-en-1-one
- 3,5-dimethyl-2-cyclohexenone
- AI3-21772
- CS-0218032
- FT-0658302
- MFCD00001583
- AKOS015917649
- NSC845
- DTXSID20870848
- NSC10113
- 2-Cyclohexen-1-one, 3,5-dimethyl-
- 3,5-dimethylcyclohexenone
- J-002748
-
- MDL: MFCD00001583
- Inchi: 1S/C8H12O/c1-6-3-7(2)5-8(9)4-6/h4,7H,3,5H2,1-2H3
- InChI Key: NOQKKFBBAODEHN-UHFFFAOYSA-N
- SMILES: CC1=CC(=O)CC(C)C1
Computed Properties
- Exact Mass: 124.08900
- Monoisotopic Mass: 124.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 8
- Surface Charge: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 1.2
Experimental Properties
- Color/Form: liquid
- Density: 0.881 g/mL at 25 °C(lit.)
- Melting Point: Not available
- Boiling Point: 211-212 °C(lit.)
- Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
- Refractive Index: n20/D 1.483(lit.)
- PSA: 17.07000
- LogP: 1.93170
- Solubility: Not determined
- FEMA: 3251
- Vapor Pressure: 0.2±0.4 mmHg at 25°C
3,5-Dimethyl-2-cyclohexen-1-one Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: R20/21/22;R36
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- Safety Term:S26;S36/37/39
- Storage Condition:Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
- Risk Phrases:R20/21/22; R36
3,5-Dimethyl-2-cyclohexen-1-one Customs Data
- HS CODE:2914299000
- Customs Data:
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
3,5-Dimethyl-2-cyclohexen-1-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D470575-2.5g |
3,5-Dimethyl-2-cyclohexen-1-one |
1123-09-7 | 2.5g |
$178.00 | 2023-05-18 | ||
TRC | D470575-500mg |
3,5-Dimethyl-2-cyclohexen-1-one |
1123-09-7 | 500mg |
$ 98.00 | 2023-09-07 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02145-5g |
3,5-DIMETHYL-2-CYCLOHEXEN-1-ONE |
1123-09-7 | 98% | 5g |
¥748.0 | 2024-07-19 | |
SHENG KE LU SI SHENG WU JI SHU | sc-226309-5 g |
3,5-Dimethyl-2-cyclohexen-1-one, |
1123-09-7 | ≥98% | 5g |
¥376.00 | 2023-07-11 | |
TRC | D470575-1000mg |
3,5-Dimethyl-2-cyclohexen-1-one |
1123-09-7 | 1g |
$138.00 | 2023-05-18 | ||
Enamine | EN300-98240-0.1g |
3,5-dimethylcyclohex-2-en-1-one |
1123-09-7 | 95% | 0.1g |
$19.0 | 2024-05-21 | |
Ambeed | A819987-100mg |
3,5-Dimethyl-2-cyclohexen-1-one |
1123-09-7 | 95% | 100mg |
$9.0 | 2024-04-26 | |
Aaron | AR007UBL-1g |
3,5-Dimethyl-2-cyclohexen-1-one |
1123-09-7 | 95% | 1g |
$25.00 | 2025-01-23 | |
Aaron | AR007UBL-5g |
3,5-Dimethyl-2-cyclohexen-1-one |
1123-09-7 | 95% | 5g |
$66.00 | 2025-01-23 | |
1PlusChem | 1P007U39-250mg |
3,5-Dimethyl-2-cyclohexen-1-one |
1123-09-7 | 95% | 250mg |
$11.00 | 2025-02-22 |
3,5-Dimethyl-2-cyclohexen-1-one Related Literature
-
Yun Wang,Hongfei Lin,Ying Zheng Catal. Sci. Technol. 2014 4 109
-
Jana Kosinkova,Jerome A. Ramirez,Michal Jablonsky,Zoran D. Ristovski,Richard Brown,Thomas J. Rainey RSC Adv. 2017 7 27707
-
3. Free radicals from cyclic enones: an electron paramagnetic resonance investigation. Part II.1 Radical additionsAndrew Hudson,Daniel Waterman,Maria AntoniettaDella Bona,Angelo Alberti,Andrea Altieri,Massimo Benaglia,Dante Macciantelli J. Chem. Soc. Perkin Trans. 2 1998 2255
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Michael Chi-Yung Tang,Kwok-Yin Wong,Tak Hang Chan epoxidation of alkenes. Michael Chi-Yung Tang Kwok-Yin Wong Tak Hang Chan Chem. Commun. 2005 1345
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5. Transfer hydrogenation of ketones with [Ru4H3(CO)12]– as the precatalystSumit Bhaduri,Krishna Sharma,Doble Mukesh J. Chem. Soc. Dalton Trans. 1993 1191
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